Cas no 2171884-67-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171884-67-4
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6399281
• PubChem ID: 165580158
• Update Time: 2025-06-21

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• 2171884-67-4
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-1531366

• Inchi： 1S/C28H24N2O5/c31-25(30-14-17-13-28(17,16-30)26(32)33)22-11-5-6-12-24(22)29-27(34)35-15-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-12,17,23H,13-16H2,(H,29,34)(H,32,33)
• InChI Key： UUMXXIMJMVPDPV-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(C3=CC=CC=C3NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC1C2)=O

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2171884-67-4): An Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2171884-67-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorene derivatives and is characterized by its intricate bicyclic ring system and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group.

The Fmoc group is widely used in peptide synthesis to protect the amino functionality, ensuring that the desired chemical reactions occur selectively and efficiently. The removal of this protecting group under mild conditions allows for the subsequent functionalization of the molecule, making it a valuable intermediate in the synthesis of more complex bioactive compounds.

Recent studies have highlighted the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid in various therapeutic areas, including cancer treatment and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, particularly those derived from breast and lung cancers. The researchers attributed this activity to the compound's ability to disrupt microtubule dynamics, a critical process in cell division.

In addition to its antiproliferative properties, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid has shown promise in neurodegenerative disease research. A study conducted at the University of California, San Francisco, found that this compound can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neuroinflammation and neuronal survival. These findings suggest that it could be a potential lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid involves several well-defined steps, starting with the preparation of the bicyclic core through a sequence of ring-closing metathesis reactions followed by functional group manipulations to introduce the Fmoc protecting group and the benzoyl moiety. The efficiency and scalability of this synthetic route have been optimized by researchers at various institutions, making it feasible for large-scale production.

The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid also presents challenges in terms of its stability and solubility, which are critical factors for its pharmaceutical development. To address these issues, researchers have explored various strategies, such as prodrug approaches and formulation techniques, to enhance its bioavailability and pharmacokinetic properties.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2171884-67-4) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.